Cas no 2202046-16-8 (2-methyl-4-(2,2,2-trifluoroethoxy)-5H,6H,7H-cyclopenta[d]pyrimidine)

• Product Name: 2-methyl-4-(2,2,2-trifluoroethoxy)-5H,6H,7H-cyclopenta[d]pyrimidine
• CAS No: 2202046-16-8
• MF: C₁₀H₁₁F₃N₂O
• MW: 232.202352762222
• CID: 5326368
• Update Time: 2025-08-03

2-methyl-4-(2,2,2-trifluoroethoxy)-5H,6H,7H-cyclopenta[d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(2,2,2-trifluoroethoxy)-5H,6H,7H-cyclopenta[d]pyrimidine
• 2-methyl-4-(2,2,2-trifluoroethoxy)-6,7-dihydro-5H-cyclopenta[d]pyrimidine

• Inchi： 1S/C10H11F3N2O/c1-6-14-8-4-2-3-7(8)9(15-6)16-5-10(11,12)13/h2-5H2,1H3
• InChI Key： PEVMBNJOPFOMAE-UHFFFAOYSA-N
• SMILES： FC(COC1=C2C(CCC2)=NC(C)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.7
• Topological Polar Surface Area: 35

Additional information on 2-methyl-4-(2,2,2-trifluoroethoxy)-5H,6H,7H-cyclopenta[d]pyrimidine

Introduction to 2-methyl-4-(2,2,2-trifluoroethoxy)-5H,6H,7H-cyclopenta[d]pyrimidine (CAS No. 2202046-16-8)

2-methyl-4-(2,2,2-trifluoroethoxy)-5H,6H,7H-cyclopenta[d]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 2202046-16-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine derivatives class, a family of heterocyclic compounds known for their broad biological activities and therapeutic potential. The unique structural features of this molecule, particularly the presence of a methyl group at the 2-position and a 2,2,2-trifluoroethoxy substituent at the 4-position, contribute to its distinct chemical properties and biological interactions.

The cyclopenta[d]pyrimidine core structure of this compound introduces a fused bicyclic system that enhances its stability and reactivity in various biochemical pathways. This structural motif is particularly relevant in the design of kinase inhibitors and other enzyme-targeting molecules, which are critical in modern drug development. The fluoroethoxy group not only influences the electronic properties of the molecule but also plays a crucial role in modulating its pharmacokinetic behavior, including solubility and metabolic stability.

In recent years, there has been a growing interest in pyrimidine-based compounds due to their versatility as pharmacophores. Researchers have been exploring these derivatives for their potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The introduction of fluorine atoms into organic molecules is a well-established strategy to improve pharmacological properties such as bioavailability and binding affinity. The fluorine atoms in the 2,2,2-trifluoroethoxy group of this compound are expected to enhance its interaction with biological targets while minimizing off-target effects.

One of the most compelling aspects of 2-methyl-4-(2,2,2-trifluoroethoxy)-5H,6H,7H-cyclopenta[d]pyrimidine is its potential as a scaffold for drug discovery. The cyclopenta[d]pyrimidine ring system provides a rigid framework that can be modified to optimize binding interactions with specific enzymes or receptors. This flexibility has allowed medicinal chemists to design analogs with improved potency and selectivity. For instance, studies have shown that pyrimidine derivatives can inhibit tyrosine kinases, which are overactive in many cancers. The structural features of this compound make it a promising candidate for further exploration in this area.

The synthesis of 2-methyl-4-(2,2,2-trifluoroethoxy)-5H,6H,7H-cyclopenta[d]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoroethoxy group is particularly challenging due to the sensitivity of fluorinated intermediates. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing this complex molecule efficiently.

From a biological perspective, the methyl group at the 2-position and the trifluoroethoxy group at the 4-position influence the molecule's ability to interact with biological targets. These substituents can modulate electronic distributions across the ring system, affecting both binding affinity and metabolic stability. Computational studies have been instrumental in understanding these interactions at a molecular level. Molecular docking simulations have revealed that this compound can bind effectively to several protein targets relevant to cancer therapy. These insights have guided further optimization efforts aimed at enhancing its therapeutic efficacy.

Recent preclinical studies have demonstrated promising results with derivatives of cyclopenta[d]pyrimidine compounds in animal models of cancer. The ability of these molecules to inhibit key signaling pathways involved in tumor growth and progression has made them attractive candidates for clinical development. While 2202046-16-8 itself has not yet been tested in humans, its structural similarities to known active ingredients suggest potential therapeutic benefits. Future research will focus on evaluating its safety profile and efficacy in clinical trials before it can be considered for medical use.

The impact of fluorine atoms on drug design cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. The presence of fluorine can enhance binding affinity by increasing lipophilicity and reducing metabolic degradation. In addition, fluorine atoms can serve as probes for nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), facilitating structural elucidation and characterization efforts. These advantages make fluorinated pyrimidine derivatives valuable tools in both academic research and industrial drug development.

The industrial significance of 2202046-16-8 extends beyond academic research. Pharmaceutical companies are increasingly investing in developing novel heterocyclic compounds due to their diverse biological activities. Pyrimidine-based drugs represent one of the most successful classes of therapeutics on the market today. By leveraging structural diversity and computational modeling techniques, researchers aim to discover new molecules with improved therapeutic profiles. The unique features of this compound make it a promising addition to the growing library of pyrimidine derivatives being explored for various diseases.

In conclusion,2-methyl-4-(2,2-dimethylhydrazino)-5H-dibenzo[b,e][1]diazepin-7-one (CAS No: 100348925) is an intriguing compound with significant potential in pharmaceutical research and development. Its structural features enable interactions with key biological targets relevant to cancer therapy,and its synthetic accessibility allows for further derivatization. As our understanding of molecular interactions continues to advance,this compound will likely play an important rolein future drug discovery efforts aimed at improving human health outcomes.